Cas no 431-03-8 (2,3-Butanedione)

Butanedione, light yellow to yellowish green liquid, with strong odor, soluble in water \ ethanol \ ether, used as food flavor carrier< Br>
2,3-Butanedione structure
2,3-Butanedione structure
2,3-Butanedione
431-03-8
C4H6O2
86.09
MFCD00008756
37355
650

2,3-Butanedione Properties

Names and Identifiers

    • 2,3-Butanedione
    • 2,3-BUTADIONE
    • 2,3-DIKETOBUTANE
    • 2,3-DIOXOBUTANE
    • BIACETYL
    • butane-2,3-dione
    • BUTANEDIONE
    • DIACETYL
    • DIMETHYL DIKETONE
    • DIMETHYLGLYOXAL
    • FEMA 2370
    • (CH3CO)2
    • 2,3-butanedione (diacetal)
    • Butan-2,3-dione
    • Butandione
    • dimethyl-glyoxa
    • Glyoxal, dimethyl-
    • DIACETYLE
    • Biacetyl,Diacetyl
    • DIACETYL 95+% NATURAL FCC
    • DiacetylForSynthesis
    • 2,3-Buranedione
    • 2,3-Butanedione,99%
    • diacetyl,2,3-butanedione
    • Diacetyl, Butane-2,3-dione
    • 2,3-BUTANEDIONE, SYNTHETIC
    • 2,3-Butanedione,97%
    • +Expand
    • MFCD00008756
    • QSJXEFYPDANLFS-UHFFFAOYSA-N
    • 1S/C4H6O2/c1-3(5)4(2)6/h1-2H3
    • CC(=O)C(=O)C
    • 605398

Computed Properties

  • 86.03680
  • 0
  • 2
  • 1
  • 86.037
  • 6
  • 71.5
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 3
  • 0
  • 34.1A^2

Experimental Properties

  • 0.16440
  • 34.14000
  • 2966
  • n20/D 1.394(lit.)
  • 200 g/L (20 ºC)
  • 88 °C(lit.)
  • -4--2 °C
  • 52.2 mmHg ( 20 °C)
  • Fahrenheit: 44.6 ° f
    Celsius: 7 ° c
  • 2370
  • 200g/l
  • Light yellowish green oily liquid. It has the smell of benzoquinone, and the extremely dilute aqueous solution has a special deoiling aroma. The vapor smells like chlorine.
  • Stable. Flammable. Incompatible with acids, strong bases, metals, reducing agents, oxidizing agents. Protect from moisture and water. Note low flashpoint.
  • It can be miscible with ethanol and ether, and is soluble in about 4 parts of water.
  • Sensitive to heat; Sensitive to air
  • 0.981 g/mL(lit.)

2,3-Butanedione Security Information

2,3-Butanedione Customs Data

  • 2914190090

  • China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,3-Butanedione Synthesis

2,3-Butanedione Related Literature

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